Cas no 180908-67-2 (Ldl-IN-3)

• Product name: Ldl-IN-3
• CAS No: 180908-67-2
• MF: C₂₄H₃₆O₃Si
• MW: 400.6263
• CID: 3012017

Ldl-IN-3 Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(1,1-dimethylethyl)-4-[[(4-methoxyphenyl)dimethylsilyl]methoxy]phenol
• LDL-IN-3
• 2,6-ditert-butyl-4-[[(4-methoxyphenyl)-dimethylsilyl]methoxy]phenol
• Ldl-IN-3

• Inchi： 1S/C24H36O3Si/c1-23(2,3)20-14-18(15-21(22(20)25)24(4,5)6)27-16-28(8,9)19-12-10-17(26-7)11-13-19/h10-15,25H,16H2,1-9H3
• InChI Key： PJKUTMONJXDZNR-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])C([H])([H])OC1C([H])=C(C(=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 400.243372g/mol
• Monoisotopic Mass: 400.243372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• Molecular Weight: 400.6g/mol

Ldl-IN-3 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols